![molecular formula C18H15NO3 B2514421 N-[2-(4-methylphenyl)-4-oxochromen-6-yl]acetamide CAS No. 198329-82-7](/img/structure/B2514421.png)
N-[2-(4-methylphenyl)-4-oxochromen-6-yl]acetamide
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Overview
Description
N-[2-(4-methylphenyl)-4-oxochromen-6-yl]acetamide, commonly known as MOCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MOCA is a synthetic compound that belongs to the class of coumarin derivatives. It has been synthesized through several methods, and its mechanism of action and physiological effects have been studied extensively.
Scientific Research Applications
Comparative Metabolism of Chloroacetamide Herbicides
This study investigates the metabolism of chloroacetamide herbicides, like acetochlor, and their metabolic pathways in human and rat liver microsomes. Although it doesn't directly address "N-[2-(4-methylphenyl)-4-oxochromen-6-yl]acetamide," understanding the metabolic pathways of structurally related compounds could inform potential biotransformation processes for this compound in biological systems (Coleman et al., 2000).
Chemoselective Acetylation for Antimalarial Drugs
Research on the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide for antimalarial drug synthesis might provide insights into synthetic pathways that could be relevant for modifying "this compound" for potential therapeutic applications (Magadum & Yadav, 2018).
Coordination Complexes and Antioxidant Activity
The study on novel Co(II) and Cu(II) coordination complexes with pyrazole-acetamide derivatives, including antioxidant activity analysis, suggests potential avenues for exploring the coordination chemistry of "this compound" and its derivatives for biomedical applications (Chkirate et al., 2019).
Synthesis and Evaluation of Bioactive Compounds
Another area of interest is the synthesis and antimicrobial evaluation of derivatives with structures similar to the target compound. This research area could provide insights into the methods for synthesizing and evaluating the bioactivity of "this compound" (Gul et al., 2017).
Mechanism of Action
Target of action
The compound “N-[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]acetamide” belongs to the class of organic compounds known as amides. Amides are compounds that contain a carbonyl group (C=O) linked to a nitrogen atom. In the body, they can interact with various biological targets, depending on their structure. For example, some amides have analgesic and anesthetic properties and can interact with opioid receptors in the nervous system .
Mode of action
The mode of action of a compound depends on its structure and the target it interacts with. For amides, their mode of action can vary widely. Some amides can inhibit enzymes, others can bind to receptors and modulate their activity .
Biochemical pathways
The compound “N-[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]acetamide” could potentially be involved in various biochemical pathways, depending on its specific targets. For instance, if it interacts with opioid receptors, it could affect pain perception pathways .
Pharmacokinetics
The pharmacokinetics of a compound refers to how it is absorbed, distributed, metabolized, and excreted by the body (ADME). The pharmacokinetics of “N-[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]acetamide” would depend on factors such as its solubility, stability, and molecular size .
Result of action
The molecular and cellular effects of “N-[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]acetamide” would depend on its specific targets and mode of action. For example, if it acts as an opioid receptor agonist, it could decrease the perception of pain .
Action environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of a compound. For instance, the activity of “N-[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]acetamide” could be affected by the pH of the environment in which it is present .
properties
IUPAC Name |
N-[2-(4-methylphenyl)-4-oxochromen-6-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO3/c1-11-3-5-13(6-4-11)18-10-16(21)15-9-14(19-12(2)20)7-8-17(15)22-18/h3-10H,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJBJJIMYXIDSJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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